Cas no 1972724-23-4 (Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate)

• Product Name: Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate
• CAS No: 1972724-23-4
• MF: C₁₁H₁₁BrO₅
• MW: 303.106043100357
• CID: 5958003
• PubChem ID: 105056930
• Update Time: 2025-11-01

Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• 1972724-23-4
• Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate
• EN300-7354853

• Inchi： 1S/C11H11BrO5/c1-15-8-5-7(12)9(16-2)4-6(8)10(13)11(14)17-3/h4-5H,1-3H3
• InChI Key： MEFXXWWCXISTGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(=O)OC)=O)C=C1OC)OC

Computed Properties

• Exact Mass: 301.97899g/mol
• Monoisotopic Mass: 301.97899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Additional information on Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate

Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate (CAS No. 1972724-23-4): A Comprehensive Overview

Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate, identified by its CAS number 1972724-23-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense interest in both academic research and industrial applications. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its unique chemical properties and potential therapeutic benefits.

The molecular structure of Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate consists of a β-ketoester moiety attached to a phenyl ring that is substituted with bromine and methoxy groups at the 4th and 2,5 positions, respectively. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and interaction with biological targets. The presence of these substituents enhances the molecule's solubility in both polar and non-polar solvents, facilitating its use in various chemical reactions and synthetic pathways.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from aromatic heterocycles. Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate stands out as a promising candidate due to its ability to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop new derivatives with enhanced pharmacological properties.

One of the most compelling aspects of Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate is its role in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical for treating various types of cancer and inflammatory diseases. The bromine substituent on the phenyl ring allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores.

The β-ketoester group in Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate is particularly noteworthy for its reactivity. It can undergo enolization to form an enolate ion, which is a key intermediate in many organic transformations. This property makes it an excellent building block for constructing more complex molecular architectures. Additionally, the enolate can react with electrophiles to form new carbon-carbon bonds, further expanding its synthetic utility.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in drug design. Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate has been extensively studied to understand how modifications at different positions on the aromatic ring influence biological activity. For example, variations in the methoxy group positions have been shown to significantly impact the potency and selectivity of derived compounds.

The pharmaceutical industry has also been exploring the potential of Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate as a precursor for developing treatments against neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with specific neurotransmitter receptors, offering a new avenue for therapeutic intervention. The ability to fine-tune the structure through synthetic modifications allows researchers to optimize these interactions for maximum efficacy.

In conclusion, Methyl 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetate (CAS No. 1972724-23-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.